Cas no 1804178-62-8 (1-Bromo-3-(3-chloro-4-(hydroxymethyl)phenyl)propan-2-one)

• Product Name: 1-Bromo-3-(3-chloro-4-(hydroxymethyl)phenyl)propan-2-one
• CAS No: 1804178-62-8
• MF: C₁₀H₁₀BrClO₂
• MW: 277.542201519012
• CID: 4971557
• Update Time: 2025-06-20

1-Bromo-3-(3-chloro-4-(hydroxymethyl)phenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-3-(3-chloro-4-(hydroxymethyl)phenyl)propan-2-one

• Inchi： 1S/C10H10BrClO2/c11-5-9(14)3-7-1-2-8(6-13)10(12)4-7/h1-2,4,13H,3,5-6H2
• InChI Key： UXESMFSIEVVBRU-UHFFFAOYSA-N
• SMILES： BrCC(CC1C=CC(CO)=C(C=1)Cl)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 199
• XLogP3: 2.1
• Topological Polar Surface Area: 37.3

Additional information on 1-Bromo-3-(3-chloro-4-(hydroxymethyl)phenyl)propan-2-one

Professional Introduction to Compound with CAS No. 1804178-62-8 and Product Name: 1-Bromo-3-(3-chloro-4-(hydroxymethyl)phenyl)propan-2-one

The compound identified by the CAS number 1804178-62-8 and the product name 1-Bromo-3-(3-chloro-4-(hydroxymethyl)phenyl)propan-2-one represents a significant molecule in the realm of chemical and pharmaceutical research. This compound, characterized by its unique structural framework, has garnered attention due to its potential applications in synthetic chemistry and medicinal chemistry. The presence of both bromine and chlorine substituents, along with a hydroxymethyl group, makes it a versatile intermediate for various chemical transformations.

In recent years, the development of novel pharmaceutical agents has heavily relied on the synthesis of complex organic molecules. The structure of 1-Bromo-3-(3-chloro-4-(hydroxymethyl)phenyl)propan-2-one includes a phenyl ring substituted with a hydroxymethyl group, which is a common motif in bioactive molecules. This particular arrangement allows for facile functionalization, making it an attractive scaffold for designing drugs targeting various biological pathways.

One of the most compelling aspects of this compound is its utility in the synthesis of more complex molecules. Researchers have leveraged its reactivity to develop novel heterocyclic compounds, which are known for their broad spectrum of biological activities. For instance, derivatives of this compound have been explored as potential inhibitors of enzymes involved in inflammatory responses. The bromine and chlorine atoms serve as handles for further modifications, enabling chemists to tailor the molecule's properties to specific needs.

Recent advancements in computational chemistry have further enhanced the understanding of how 1-Bromo-3-(3-chloro-4-(hydroxymethyl)phenyl)propan-2-one behaves in different reaction conditions. Molecular modeling studies have predicted that this compound can undergo various transformations, including nucleophilic aromatic substitution and cross-coupling reactions, which are pivotal in constructing complex drug molecules. These predictions have been validated experimentally, demonstrating the reliability of computational methods in guiding synthetic strategies.

The pharmaceutical industry has shown particular interest in compounds that can modulate protein-protein interactions. The phenyl ring in 1-Bromo-3-(3-chloro-4-(hydroxymethyl)phenyl)propan-2-one provides a platform for designing molecules that can interact with specific pockets on target proteins. This has led to the exploration of its derivatives as potential candidates for treating diseases such as cancer and neurodegenerative disorders. The hydroxymethyl group, in particular, has been found to enhance binding affinity when incorporated into drug-like molecules.

Another area where this compound has made significant contributions is in the field of materials science. Its unique structural features make it a promising candidate for developing new polymers and coatings with enhanced properties. For example, researchers have investigated its use in creating conductive polymers that could be used in electronic devices. The ability to modify its structure allows for fine-tuning of material properties, making it a versatile building block for advanced materials.

The synthesis of 1-Bromo-3-(3-chloro-4-(hydroxymethyl)phenyl)propan-2-one itself is an intricate process that requires careful optimization. Traditional synthetic routes often involve multi-step reactions, but recent innovations have led to more efficient methods. Catalytic processes, particularly those involving transition metals like palladium and copper, have been employed to streamline the synthesis while maintaining high yields and purity. These advancements have made it more feasible to produce this compound on a larger scale for industrial applications.

Environmental considerations have also played a role in the development of synthetic methodologies for this compound. Green chemistry principles have encouraged researchers to explore more sustainable routes that minimize waste and hazardous byproducts. Solvent-free reactions and biocatalytic processes are among the strategies that have been successfully applied to the synthesis of 1-Bromo-3-(3-chloro-4-(hydroxymethyl)phenyl)propan-2-one, aligning with global efforts to reduce the environmental impact of chemical manufacturing.

The future prospects for this compound are promising, with ongoing research exploring new applications and improvements in its synthesis. As our understanding of biological systems continues to grow, so does the demand for sophisticated molecular tools like 1-Bromo-3-(3-chloro-4-(hydroxymethyl)phenyl)propan-2-one. Its versatility makes it a valuable asset in both academic research and industrial development, driving innovation across multiple scientific disciplines.